Lagochiline
Lagochiline
Plants from the mint genus Lagochilus have been used in traditional medicines of the east. Lagochiline is a polyphenolic natural product isolated from Lagochilus spp. which is thought to provide some of the benefits of the herb. The physiological, immunological, and toxicological properties of this compound remain to be determined. This product is intended for research and forensic purposes.
Brand Name:
Vulcanchem
CAS No.:
23554-81-6
VCID:
VC0157932
InChI:
InChI=1S/C20H36O5/c1-14-4-5-15-17(2,12-22)16(24)6-7-18(15,3)20(14)9-8-19(13-23,25-20)10-11-21/h14-16,21-24H,4-13H2,1-3H3
SMILES:
CC1CCC2C(C13CCC(O3)(CCO)CO)(CCC(C2(C)CO)O)C
Molecular Formula:
C20H36O5
Molecular Weight:
356.5 g/mol
Lagochiline
CAS No.: 23554-81-6
Reference Standards
VCID: VC0157932
Molecular Formula: C20H36O5
Molecular Weight: 356.5 g/mol
| CAS No. | 23554-81-6 |
|---|---|
| Product Name | Lagochiline |
| Molecular Formula | C20H36O5 |
| Molecular Weight | 356.5 g/mol |
| IUPAC Name | 5'-(2-hydroxyethyl)-1,5'-bis(hydroxymethyl)-1,4a,6-trimethylspiro[3,4,6,7,8,8a-hexahydro-2H-naphthalene-5,2'-oxolane]-2-ol |
| Standard InChI | InChI=1S/C20H36O5/c1-14-4-5-15-17(2,12-22)16(24)6-7-18(15,3)20(14)9-8-19(13-23,25-20)10-11-21/h14-16,21-24H,4-13H2,1-3H3 |
| Standard InChIKey | XYPPDQHBNJURHU-IPOQXWOTSA-N |
| Isomeric SMILES | C[C@@H]1CC[C@@H]2[C@@]([C@@]13CC[C@](O3)(CCO)CO)(CC[C@@H]([C@@]2(C)CO)O)C |
| SMILES | CC1CCC2C(C13CCC(O3)(CCO)CO)(CCC(C2(C)CO)O)C |
| Canonical SMILES | CC1CCC2C(C13CCC(O3)(CCO)CO)(CCC(C2(C)CO)O)C |
| Description | Plants from the mint genus Lagochilus have been used in traditional medicines of the east. Lagochiline is a polyphenolic natural product isolated from Lagochilus spp. which is thought to provide some of the benefits of the herb. The physiological, immunological, and toxicological properties of this compound remain to be determined. This product is intended for research and forensic purposes. |
| Synonyms | (4/'aS)-decahydro-6/'S-hydroxy-5-(2-hydroxyethyl)-2/'R,5/',8/'aS-trimethyl-spiro[furan-2(3H),1/'R(2/'H)-naphthalene]-5S,5/'R-dimethanol |
| Reference | 1.Furukawa, M.,Suzuki, H.,Makino, M., et al. Studies on the constituents of Lagochilus leiacanthus (Labiatae). Chemical & Pharmaceutical Bulletin 59(12), 1535-1540 (2011). |
| PubChem Compound | 3482911 |
| Last Modified | Nov 11 2021 |
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